3-(2-chlorophenyl)-N-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-N-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C25H27ClN4O4 and its molecular weight is 482.97. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Binding Studies
Research has shown that analogs of 3-(2-chlorophenyl)-N-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide exhibit significant interactions with the CB1 cannabinoid receptor. For instance, studies have used molecular orbital methods and conformational analysis to understand how these compounds bind and interact with receptors. These studies contribute to the development of pharmacophore models for receptor ligands, enhancing our understanding of receptor-ligand interactions (Shim et al., 2002).
Synthesis for Radiotracer Studies
Compounds similar to this compound have been synthesized for use as radiotracers. These are critical in positron emission tomography (PET) studies for understanding brain receptor activity. Research in this area has led to the synthesis of radiolabeled compounds that aid in studying the CB1 cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).
Development of Medical Imaging Tracers
Further studies have involved the synthesis of methoxy and fluorine analogs of these compounds to develop tracers for medical imaging, particularly for the CB1 cannabinoid receptor. This research is pivotal in developing tools for biological imaging studies, especially in the context of the brain's cannabinoid system (Tobiishi et al., 2007).
Synthesis and Structural Studies
There has been significant research into the synthesis and structural analysis of compounds related to this compound. These studies focus on understanding the chemical properties and potential pharmaceutical applications of these compounds through their molecular structure (Fan et al., 2006).
Properties
IUPAC Name |
3-(2-chlorophenyl)-N-[[1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27ClN4O4/c1-16-22(23(29-34-16)18-7-3-4-8-19(18)26)24(31)27-15-17-11-13-30(14-12-17)25(32)28-20-9-5-6-10-21(20)33-2/h3-10,17H,11-15H2,1-2H3,(H,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOVMIYURZINSRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC3CCN(CC3)C(=O)NC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.